N-cyclopropyl-N'-(3-methoxyphenyl)oxamide

• IUPAC Name: N-cyclopropyl-N'-(3-methoxyphenyl)oxamide
• InChI: InChI=1S/C12H14N2O3/c1-17-10-4-2-3-9(7-10)14-12(16)11(15)13-8-5-6-8/h2-4,7-8H,5-6H2,1H3,(H,13,15)(H,14,16)
• InChI Key: OUFPIFBYPZSFEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)NC2CC2
• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol

Description

N-cyclopropyl-N'-(3-methoxyphenyl)oxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). This enzyme is responsible for the degradation of GABA, a neurotransmitter that plays a crucial role in the central nervous system. The inhibition of GABA-AT by CPP-115 leads to an increase in GABA levels, which can have a range of effects on the brain and body. In

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of cyclopropyl-containing compounds, such as 1-(3-amino-4-morpholino-1H-indazole-1-carbonyl)-N-(4-methoxyphenyl)cyclopropane-1-carboxamide, has demonstrated significant inhibitory activity against cancer cell lines. The compound was synthesized through a multi-step process, highlighting the versatility of cyclopropyl groups in medicinal chemistry (Lu et al., 2021).

• Another study focused on the synthesis and characterization of N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives, including 3-methoxyphenyl variants. These compounds were characterized using elemental analyses, IR spectroscopy, and NMR spectroscopy, showcasing their potential in various chemical studies (Özer et al., 2009).

Biological Activity

• Compounds containing cyclopropyl and methoxyphenyl groups have been explored for their antimicrobial and antioxidant activities. For instance, 1-acetyl-2-(4-alkoxy-3-methoxyphenyl)cyclopropanes derived from dehydrozingerone exhibited significant antimicrobial activity and expressed cytotoxic activity against tested carcinoma cell lines, highlighting the potential for these compounds in therapeutic applications (Burmudžija et al., 2017).

• Another notable application is in the field of corrosion inhibitors, where acrylamide derivatives containing 4-methoxyphenyl groups showed effectiveness in inhibiting corrosion of copper in nitric acid solutions. This research demonstrates the utility of these compounds in industrial applications, particularly in materials protection (Abu-Rayyan et al., 2022).

Advanced Materials and Catalysis

• The cyclopropyl group is a significant structural motif in bioactive molecules, natural products, and pharmaceutical drugs. Research on cyclopropane ring construction via C-H activation demonstrates the potential of cyclopropyl-containing compounds in synthesizing complex molecules with high enantio- and diastereoselectivity, relevant for pharmaceutical applications (Zheng et al., 2019).